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Compound of Interest

Compound Name: Einecs 256-689-5

Cat. No.: B15471930

2-ethylhexyl 3-mercaptopropionate is a chemical compound used in various industrial
applications, including as a chain transfer agent in polymerizations. Its physicochemical
properties are crucial for understanding its behavior in different chemical processes and for
ensuring safe handling and use.

Quantitative Data Summary

A summary of the key physicochemical properties of 2-ethylhexyl 3-mercaptopropionate is
presented in the table below. These values have been compiled from various sources and
represent typical data.

Property Value Unit
Molecular Formula C11H2202S

Molecular Weight 218.36 g/mol
Boiling Point 256 °C
Melting Point -50 °C
Density 0.95 g/cm3
Vapor Pressure 0.001 hPa
Water Solubility 0.02 g/L
Log P (octanol/water) 4.2
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Experimental Protocols

The determination of these physicochemical parameters follows standardized experimental
protocols to ensure accuracy and reproducibility.

Boiling Point Determination: The boiling point is typically determined using the OECD Guideline
for Testing of Chemicals, TG 103. This method involves distilling the substance and measuring
the temperature at which the liquid and vapor phases are in equilibrium at a given pressure. A
common apparatus for this is the Siwoloboff method, where a sample is heated in a capillary
tube, and the temperature at which a continuous stream of bubbles emerges is recorded as the
boiling point.

Melting Point Determination: The melting point is determined according to OECD Guideline
102. This involves heating a small sample of the solid substance and observing the
temperature range over which it transitions to a liquid. The capillary tube method is frequently
employed, where the sample is placed in a capillary tube and heated in a controlled manner.
The temperatures at which melting begins and is complete are recorded.

Density Measurement: Density is measured following OECD Guideline 109. A common method
is the use of a pycnometer, a flask with a precisely known volume. The pycnometer is weighed
empty, then filled with the substance and weighed again. The density is calculated by dividing
the mass of the substance by the volume of the pycnometer.

Vapor Pressure Measurement: Vapor pressure is determined using methods outlined in OECD
Guideline 104. The static method involves introducing the substance into a vacuum and
measuring the pressure exerted by the vapor at a specific temperature. The dynamic method
(or isoteniscope method) involves measuring the temperature at which the vapor pressure of
the substance equals a known external pressure.

Water Solubility Determination: Water solubility is measured according to OECD Guideline 105.
The flask method is a common technique where an excess of the substance is stirred in water
at a constant temperature until equilibrium is reached. The concentration of the substance in
the aqueous phase is then determined by a suitable analytical method, such as
chromatography.
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Log P (octanol/water partition coefficient) Determination: The octanol-water partition coefficient
(Log P) is determined using OECD Guideline 107. The shake-flask method is the traditional
approach, where the substance is dissolved in a mixture of n-octanol and water. After
equilibration, the concentration of the substance in both phases is measured, and the partition
coefficient is calculated as the ratio of the concentration in the octanol phase to the
concentration in the aqueous phase.

lllustrative Diagrams

To further clarify the relationships and workflows discussed, the following diagrams are
provided.
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Caption: Workflow for Physicochemical Property Determination.

This guide provides a foundational understanding of the physicochemical characteristics of 2-
ethylhexyl 3-mercaptopropionate, along with the standard methods used for their
determination. For professionals in research and drug development, this information is
essential for material handling, formulation, and safety assessments.

» To cite this document: BenchChem. [Physicochemical Characteristics of 2-ethylhexyl 3-
mercaptopropionate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15471930#physicochemical-characteristics-of-
einecs-256-689-5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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